Cas no 2138253-68-4 (5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine)

• Product Name: 5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine
• CAS No: 2138253-68-4
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 6564444
• PubChem ID: 165451438
• Update Time: 2025-10-31

5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-743031
• 2138253-68-4
• 5-(2-methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine
• 5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine

• Inchi： 1S/C11H15N3O/c1-15-11-10(3-2-4-14-11)8-5-9(12)7-13-6-8/h2-5,9,13H,6-7,12H2,1H3
• InChI Key： ICDTZDMINXQTPY-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)C1=CC(CNC1)N

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 60.2Ų

Additional information on 5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine

Introduction to 5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2138253-68-4)

5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine, identified by its Chemical Abstracts Service (CAS) number 2138253-68-4, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic amine features a fused pyridine and piperidine ring system, which makes it a versatile scaffold for medicinal chemistry applications. The presence of a methoxy group at the 2-position of the pyridine ring and an amine substituent at the 3-position of the tetrahydropyridine moiety contributes to its unique electronic and steric properties. These structural attributes have positioned this compound as a promising candidate for further exploration in drug discovery and development.

The synthesis of 5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecular architectures. The process typically begins with the functionalization of commercially available pyridine derivatives, followed by cyclization and subsequent modifications to introduce the tetrahydropyridine core. Advanced catalytic methods, including transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high regioselectivity and yield. These synthetic strategies underscore the importance of precision in constructing biologically active molecules.

In recent years, 5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine has garnered attention due to its potential pharmacological activity. The compound's dual functionality—combining a pyridine-based scaffold with an amine group—makes it a valuable building block for designing molecules that interact with biological targets. Preliminary studies suggest that this compound exhibits modulatory effects on various enzymatic pathways, which are relevant to neurological disorders and inflammatory conditions. The methoxy group at the pyridine ring enhances solubility and metabolic stability, while the tetrahydropyridine moiety contributes to binding affinity and selectivity.

The pharmacological profile of 5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine has been explored in both in vitro and in vivo models. Research indicates that it may possess neuroprotective properties by inhibiting oxidative stress and modulating neurotransmitter release. Additionally, its structural similarity to known bioactive agents suggests potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic relevance. These findings have prompted further investigation into its mechanism of action and potential clinical applications.

Advances in computational chemistry have accelerated the discovery process for compounds like 5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine. Molecular docking simulations have been used to predict binding interactions with target proteins, providing insights into how this compound may exert its pharmacological effects. These virtual screening approaches complement traditional experimental methods by identifying promising candidates for further validation. The integration of machine learning algorithms has further refined these predictions by analyzing large datasets of known bioactive molecules.

The development of novel pharmaceuticals relies heavily on innovative synthetic methodologies. The synthesis of 5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine exemplifies the intersection of organic chemistry and medicinal chemistry. Recent innovations in flow chemistry have enabled more efficient and scalable production of complex molecules like this one. Continuous flow reactors provide better control over reaction conditions, leading to higher yields and purities. Such advancements are crucial for translating laboratory discoveries into viable drug candidates.

Regulatory considerations play a pivotal role in bringing new drugs to market. The safety and efficacy of 5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-amine must be rigorously evaluated through preclinical studies before human trials can commence. Animal models provide essential data on toxicity profiles and pharmacokinetic parameters. Additionally， Phase I clinical trials focus on assessing safety、pharmacokinetics、and preliminary efficacy in healthy volunteers。These steps ensure that only compounds with demonstrated therapeutic potential proceed to larger-scale testing。

The future directions for research on 5-(2-Methoxypyridin-3 -yl)-1 , 2 , 3 , 6 -tetrahydropy rid ine - 3 -ami ne include optimizing its chemical structure for improved bioavailability and reduced side effects。Combination therapies involving this compound with other drugs may also be explored to enhance therapeutic outcomes。The growing emphasis on precision medicine suggests that personalized treatment approaches could benefit from compounds like this one，which exhibit high selectivity for specific biological targets。

In conclusion，5-( 2 -M eth oxy py rid ine - 3 - yl ) -1 , 2 , 3 , 6 -tetra hydrop y rid ine - 3 - am ine ( CAS No .213825 3 -68 -4 ) represents a significant advancement in pharmaceutical chemistry。Its unique structural features、pharmacological potential、and synthetic accessibility make it a valuable asset for drug discovery efforts。Ongoing research continues to uncover new applications for this compound，which may ultimately contribute to improved treatments for neurological disorders and other diseases。The intersection of synthetic innovation、computational modeling、and regulatory science ensures that compounds like this one will remain at the forefront of medicinal chemistry advancements。